(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate

• IUPAC Name: [(2Z)-2-[(3-methylthiophen-2-yl)methylidene]-3-oxo-1-benzofuran-6-yl] 2-methylpropanoate
• InChI: InChI=1S/C18H16O4S/c1-10(2)18(20)21-12-4-5-13-14(8-12)22-15(17(13)19)9-16-11(3)6-7-23-16/h4-10H,1-3H3/b15-9-
• InChI Key: ZIOCGGNGMCFAQI-DHDCSXOGSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)C
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C(C)C
• Molecular Formula: C18H16O4S
• Molecular Weight: 328.4 g/mol

Description

(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate is a useful research compound. Its molecular formula is C18H16O4S and its molecular weight is 328.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Compounds similar to "(Z)-2-((3-methylthiophen-2-yl)methylene)-3-oxo-2,3-dihydrobenzofuran-6-yl isobutyrate" are synthesized through novel approaches using intermediates like alpha-nitro ketone. These intermediates act both as electrophiles and nucleophiles, allowing for the creation of structurally diverse molecules through intramolecular reactions. For example, the synthesis of 3-substituted 2-nitromethylenetetrahydrothiophene and -tetrahydrofuran as probes for Drosophila nicotinic receptor interactions illustrates the compound's role in understanding biological systems (Zhang, Tomizawa, & Casida, 2004).

Chemical Transformations

Research also focuses on the chemical transformations of related molecules, highlighting their versatility in organic synthesis. For instance, the generation and interception of isobenzofurans from specific benzophenone derivatives showcase the potential of these compounds in generating complex molecular structures through mechanisms such as cycloaddition and aromatic substitution (Faragher & Gilchrist, 1976).

Photocatalysis and Sensing Applications

Additionally, certain coordination polymers derived from similar compounds have been studied for their photocycloaddition products, luminescence sensing of ions like iron(III), and selective absorption of dyes. These findings suggest applications in materials science, especially in developing new sensors and adsorbents for environmental monitoring and cleanup (Hu, Shi, Chen, & Lang, 2015).

Herbicidal Activity

Another notable application is in agriculture, where derivatives have been synthesized and tested for herbicidal activity. Specific compounds demonstrated good rice selectivity and potent activity against annual weeds, highlighting their potential as new herbicides with low environmental toxicity (Hwang, Kim, Jeon, Hong, Song, & Cho, 2005).